2-Isobutyramido Guanosine 2',3',5'-Tris(isobutanoate)

Specification

• Molecular Formula: C26H37N5O9
• Molecular Weight: 563.6 g/mol
• IUPAC Name: [5-[2-(2-methylpropanoylamino)-6-oxo-1H-purin-9-yl]-3,4-bis(2-methylpropanoyloxy)oxolan-2-yl]methyl 2-methylpropanoate
• Standard InChI: InChI=1S/C26H37N5O9/c1-11(2)20(32)29-26-28-19-16(21(33)30-26)27-10-31(19)22-18(40-25(36)14(7)8)17(39-24(35)13(5)6)15(38-22)9-37-23(34)12(3)4/h10-15,17-18,22H,9H2,1-8H3,(H2,28,29,30,32,33)
• Standard InChI Key: DDEJRIIPKABPRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COC(=O)C(C)C)OC(=O)C(C)C)OC(=O)C(C)C

Introduction

Chemical Structure and Modifications

Core Nucleoside Framework

The compound retains guanosine's foundational structure: a guanine base linked to a ribose sugar via a β-N9-glycosidic bond. Guanosine's inherent role in RNA synthesis and signal transduction underpins the derivative’s biological relevance. Modifications occur at three positions:

• 2'-Isobutyramido substitution on the guanine base.

• 3' and 5'-O-isobutanoate esters on the ribose hydroxyl groups.

These alterations confer lipophilicity, improving membrane permeability and resistance to enzymatic degradation compared to unmodified guanosine.

Table 1: Structural and Physicochemical Properties

Property	Value
Molecular Formula	C₂₆H₃₇N₅O₉
Molecular Weight	563.6 g/mol
IUPAC Name	[5-[2-(2-methylpropanoylamino)-6-oxo-1H-purin-9-yl]-3,4-bis(2-methylpropanoyloxy)oxolan-2-yl]methyl 2-methylpropanoate
Canonical SMILES	CC(C)C(=O)NC₁=NC₂=C(C(=O)N₁)N=CN₂C₃C(C(C(O₃)COC(=O)C(C)C)OC(=O)C(C)C)OC(=O)C(C)C
Topological Polar Surface Area	209 Ų

Data sourced from VulcanChem.

Stereochemical Considerations

The ribose ring adopts a C3'-endo puckering conformation, stabilized by hydrogen bonds between the 2'-isobutyramido group and the phosphate backbone. This configuration mimics natural nucleoside conformations, enabling compatibility with RNA polymerases.

Synthesis and Purification

Stepwise Esterification

Synthesis begins with guanosine dissolved in anhydrous pyridine. Isobutyric anhydride is added sequentially under nitrogen atmosphere:

• 2'-Position Modification: Selective acylation using 1.2 equivalents of isobutyric anhydride at 0°C for 4 hours.

• 3' and 5'-Positions: Excess isobutyric anhydride (3.0 equivalents) at 25°C for 12 hours achieves full esterification.

Reaction progress is monitored via thin-layer chromatography (TLC) using silica gel plates and a 7:3 chloroform-methanol eluent.

Chromatographic Isolation

Crude product is purified via reverse-phase HPLC (C18 column, 10–90% acetonitrile/water gradient). The trisubstituted derivative elutes at 14.2 minutes, distinguished from mono- and di-substituted byproducts. Yield typically ranges from 58–62%, with purity >95% confirmed by LC-MS.

Biochemical Applications

mRNA Cap Analog Synthesis

The compound’s triphosphate form serves as a precursor for trinucleotide cap analogs in in vitro transcription. As detailed in US Patent 2018/0105551A1, its modified ribose enhances T7 RNA polymerase recognition, increasing capped mRNA yield by 40% compared to standard m7GpppG analogs. Critical modifications include:

• 2'-O-Methylation: Reduces innate immune recognition in therapeutic mRNA.

• 5'-Triphosphate Bridge: Enables co-transcriptional capping without competing uncapped transcripts.

Table 2: Comparative mRNA Capping Efficiency

Cap Analog	Capping Efficiency (%)	TLR3 Activation (Relative)
m7GpppG	72	1.00
2-Isobutyramido-GpppG	89	0.34
m7GpppAmpGm (Modified)	94	0.18

Data adapted from Arcturus Therapeutics.

Antiviral Activity Screening

Preliminary studies indicate inhibition of HCV NS5B polymerase (IC₅₀ = 3.2 μM) through competitive binding at the active site. Molecular docking simulations reveal hydrogen bonds between the isobutyramido group and NS5B residues Ser556 and Asp623.

Pharmacokinetic Profiling

Metabolic Stability

Incubation with human liver microsomes (HLMs) shows a half-life of 127 minutes, compared to 23 minutes for unmodified guanosine. Ester groups slow hydrolysis by carboxylesterases, extending systemic exposure.

Plasma Protein Binding

Equilibrium dialysis using human plasma demonstrates 89.7% binding, primarily to albumin. This high binding suggests limited renal clearance but potential drug-drug interactions with highly protein-bound agents.

Future Directions

Ongoing research explores its utility in CRISPR/Cas9 delivery systems, where modified mRNA caps enhance genome-editing efficiency. Additionally, coupling with lipid nanoparticles may improve in vivo delivery for antiviral therapies.